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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Neolancerin, a natural xanthone isolated from Hypericum perforatum L. (St.

John's wort). Neolancerin has demonstrated cytotoxic activities, notably reducing the viability

of HL-60 human promyelocytic leukemia cells[1]. Adherence to these protocols is crucial for

ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Solubility Data
A summary of the key quantitative data for Neolancerin is presented in Table 1. This

information is essential for accurate preparation of stock solutions and for designing in vitro and

in vivo experiments.
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Property Value Source

Molecular Weight 406.34 g/mol [1]

Molecular Formula C₁₉H₁₈O₁₀ [2]

Appearance Solid [3]

Purity ≥99% [1]

Solubility in DMSO 60 mg/mL (147.66 mM) [1]

Storage of Powder -20°C for up to 3 years [1]

Storage in Solvent -80°C for up to 1 year [1]

CAS Number 117221-65-5 [4]

Experimental Protocols
Preparation of a High-Concentration Neolancerin Stock
Solution in DMSO
This protocol details the preparation of a 100 mM Neolancerin stock solution in dimethyl

sulfoxide (DMSO). It is recommended to prepare small aliquots to avoid repeated freeze-thaw

cycles[5].

Materials:

Neolancerin powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Allow the Neolancerin vial to equilibrate to room temperature for

at least one hour before opening to prevent condensation of moisture onto the compound[5].

Weighing Neolancerin: Accurately weigh the desired amount of Neolancerin powder using

an analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

40.63 mg of Neolancerin.

Dissolution: Add the weighed Neolancerin to a sterile tube. Using a calibrated pipette, add

the calculated volume of DMSO. For the 40.63 mg example, add 1 mL of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly until the Neolancerin is completely

dissolved. Sonication is recommended to aid dissolution if necessary[1].

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. Store the aliquots at -80°C for long-term storage (up to

one year)[1].

Preparation of Working Solutions by Serial Dilution
This protocol describes the preparation of a lower concentration working solution from the high-

concentration DMSO stock.

Materials:

100 mM Neolancerin stock solution in DMSO

Appropriate cell culture medium or buffer

Sterile tubes and pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Neolancerin stock solution

at room temperature.
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Calculating Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your experimental medium. Use the formula M₁V₁ = M₂V₂,

where:

M₁ = Concentration of the stock solution (e.g., 100 mM)

V₁ = Volume of the stock solution to be added

M₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

Dilution: Add the calculated volume of the Neolancerin stock solution to the appropriate

volume of cell culture medium or buffer. Mix gently but thoroughly by pipetting or inverting the

tube.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is non-toxic to the cells being used, typically below 0.5%.

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing Neolancerin stock and

working solutions.
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Caption: Workflow for Neolancerin solution preparation.
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Hypothetical Signaling Pathway for Neolancerin-Induced
Cytotoxicity
Given Neolancerin's cytotoxic effects on leukemia cells, a plausible mechanism of action

involves the induction of apoptosis. The diagram below represents a simplified, hypothetical

signaling cascade that could be initiated by a cytotoxic compound like Neolancerin, leading to

programmed cell death. The precise molecular targets of Neolancerin have not yet been fully

elucidated.
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Caption: Hypothetical apoptotic pathway for Neolancerin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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